Cas no 375-45-1 (Butane,1,2,3,4-tetrachloro-1,1,2,3,4,4-hexafluoro-)

Butane,1,2,3,4-tetrachloro-1,1,2,3,4,4-hexafluoro- structure
375-45-1 structure
Product Name:Butane,1,2,3,4-tetrachloro-1,1,2,3,4,4-hexafluoro-
CAS No:375-45-1
MF:C4Cl4F6
MW:303.845218658447
MDL:MFCD00040135
CID:294223
PubChem ID:559240
Update Time:2025-04-19

Butane,1,2,3,4-tetrachloro-1,1,2,3,4,4-hexafluoro- Chemical and Physical Properties

Names and Identifiers

    • Butane,1,2,3,4-tetrachloro-1,1,2,3,4,4-hexafluoro-
    • 1,2,3,4-tetrachloro-1,1,2,3,4,4-hexafluorobutane
    • HEXAFLUORO-1,2,3,4-TETRACHLOROBUTANE
    • 1,2,3,4-Tetrachlor-hexafluor-butan
    • 1,2,3,4-tetrachloro-1,1,2,3,4,4-hexafluoro-butane
    • 1,2,3,4-tetrachlorohexafluoro-butane
    • 1,2,3,4-tetrachloroperfluorobutane
    • Butane,1,2,3,4-tetrachlorohexafluoro
    • EINECS 248-847-7
    • CHEMBL452940
    • DTXSID40339866
    • 1,2,3,4-Tetrachloro-1,1,2,3,4,4-hexafluorobutane #
    • bisMPA dendrimer
    • FT-0626976
    • A823748
    • 375-45-1
    • AKOS015852656
    • MFCD00040135
    • Butane, 1,2,3,4-tetrachlorohexafluoro-
    • Butane, 1,2,3,4-tetrachloro-1,1,2,3,4,4-hexafluoro-
    • 1,2,3,4-Tetrachlorohexafluorobutane
    • BS-25118
    • 28107-59-7
    • SCHEMBL710882
    • DB-049130
    • MDL： MFCD00040135
    • Inchi： 1S/C4Cl4F6/c5-1(9,3(7,11)12)2(6,10)4(8,13)14
    • InChI Key： IRHYACQPDDXBCB-UHFFFAOYSA-N
    • SMILES： ClC(C(F)(F)Cl)(C(C(F)(F)Cl)(F)Cl)F

Computed Properties

  • Exact Mass: 301.86600
  • Monoisotopic Mass: 301.865830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.756
  • Boiling Point: 134-135°C
  • Flash Point: 47.9°C
  • PSA: 0.00000
  • LogP: 4.45880
  • Solubility: Not available

Butane,1,2,3,4-tetrachloro-1,1,2,3,4,4-hexafluoro- Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT

Butane,1,2,3,4-tetrachloro-1,1,2,3,4,4-hexafluoro- Customs Data

  • HS CODE：2903799090
  • Customs Data：

    China Customs Code:

    2903799090

    Overview:

    2903799090 Other acyclic hydrocarbon halogenated derivatives(Containing two or more different halogens).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Summary:

    2903799090 halogenated derivatives of acyclic hydrocarbons containing two or more different halogens.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Butane,1,2,3,4-tetrachloro-1,1,2,3,4,4-hexafluoro- Pricemore >>

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abcr
AB128603-5 g
1,2,3,4-Tetrachlorohexafluorobutane, 95%; .
 375-45-1 95%
5g
 €105.90 2023-05-10
abcr
AB128603-25 g
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 375-45-1 95%
25g
 €356.80 2023-05-10

Butane,1,2,3,4-tetrachloro-1,1,2,3,4,4-hexafluoro- Related Literature

  • 1. 374. Fluorination of 1 : 2 : 3 : 4-tetrachlorobutadiene with chlorine fluorides
    J. Muray J. Chem. Soc. 1959 1884
  • 2. 849. Fluoro-olefins. Part I. The synthesis of hexafluorobuta-1 : 3-diene
    R. N. Haszeldine J. Chem. Soc. 1952 4423
  • 3. Fluoro-olefins. Part III. Some rearrangement reactions of polyhalogeno-olefins, and routes to butadienes
    R. N. Haszeldine,J. E. Osborne J. Chem. Soc. 1955 3880
  • 4. Polyfluorocyclopentadienes. Part III. Diels–Alder reactions of perfluorocyclopentadiene
    R. E. Banks,A. C. Harrison,R. N. Haszeldine,K. G. Orrell J. Chem. Soc. C 1967 1608
  • 5. 1146. Perfluoroalkyl derivatives of nitrogen. Part XVIII. Reaction of trifluoronitrosomethane with perfluorobutadiene and 3,4-dichloro-hexafluorobut-1-ene
    R. E. Banks,M. G. Barlow,R. N. Haszeldine J. Chem. Soc. 1965 6149

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